Cas no 18908-55-9 (Benzoicacid, 3-(cyanophenylmethyl)-)
18908-55-9 structure
Product Name:Benzoicacid, 3-(cyanophenylmethyl)-
CAS No:18908-55-9
MF:C15H11NO2
MW:237.253343820572
CID:237111
PubChem ID:270876
Update Time:2025-04-19
Benzoicacid, 3-(cyanophenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoicacid, 3-(cyanophenylmethyl)-
- 3-[cyano(phenyl)methyl]benzoic acid
- AC1L6PKW
- AC1Q4QPV
- AG-J-59660
- AR-1F1170
- CTK0I4180
- NSC113998
- NSC-113998
- DTXSID80297097
- 18908-55-9
-
- Inchi: 1S/C15H11NO2/c16-10-14(11-5-2-1-3-6-11)12-7-4-8-13(9-12)15(17)18/h1-9,14H,(H,17,18)
- InChI Key: XLWVORUWUYSALI-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC(=C1)C(C#N)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 237.07903
- Monoisotopic Mass: 237.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- PSA: 61.09
Benzoicacid, 3-(cyanophenylmethyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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